Cas no 5406-61-1 (3-methyl-6-phenylhexan-3-ol)

3-methyl-6-phenylhexan-3-ol structure
3-methyl-6-phenylhexan-3-ol structure
Product Name:3-methyl-6-phenylhexan-3-ol
CAS No:5406-61-1
MF:C13H20O
MW:192.297304153442
CID:1586882
PubChem ID:221927
Update Time:2025-04-21

3-methyl-6-phenylhexan-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-6-phenylhexan-3-ol
    • NSC7042
    • AC1L5B14
    • AC1Q77C1
    • NSC-7042
    • AR-1F4361
    • NSC7042; AC1L5B14; AC1Q77C1; NSC-7042; AR-1F4361;
    • AKOS014478708
    • 5406-61-1
    • Inchi: 1S/C13H20O/c1-3-13(2,14)11-7-10-12-8-5-4-6-9-12/h4-6,8-9,14H,3,7,10-11H2,1-2H3
    • InChI Key: WACDEEWNZKZZIF-UHFFFAOYSA-N
    • SMILES: OC(C)(CC)CCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 192.1515
  • Monoisotopic Mass: 192.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.95
  • Boiling Point: 296.7°C at 760 mmHg
  • Flash Point: 117.9°C
  • Refractive Index: 1.509
  • PSA: 20.23
  • LogP: 3.17030

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